Cas no 1261854-67-4 (4-Amino-3-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl)

• Product Name: 4-Amino-3-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl
• CAS No: 1261854-67-4
• MF: C₁₄H₉F₆NO
• MW: 321.217784643173
• CID: 4774540
• Update Time: 2025-06-08

4-Amino-3-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H9F6NO/c15-13(16,17)10-4-2-1-3-9(10)8-5-6-11(21)12(7-8)22-14(18,19)20/h1-7H,21H2
• InChI Key： IVPPTTFWSAKJLH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=CC(=C(C=1)OC(F)(F)F)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 4.9
• Topological Polar Surface Area: 35.2

Additional information on 4-Amino-3-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl

Comprehensive Analysis of 4-Amino-3-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl (CAS No. 1261854-67-4)

The compound 4-Amino-3-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl (CAS No. 1261854-67-4) is a specialized biphenyl derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the presence of trifluoromethoxy and trifluoromethyl groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and material science, where its electron-withdrawing properties and stability under various conditions are highly advantageous.

In recent years, the demand for fluorinated compounds like 4-Amino-3-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop more effective and safer therapeutics. The compound's CAS No. 1261854-67-4 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and lead optimization processes. Its molecular weight and solubility characteristics also make it a candidate for formulation studies in drug development.

Another area of interest is the compound's role in agrochemical innovation. The trifluoromethoxy and trifluoromethyl moieties are known to improve the pesticidal activity of molecules, making 4-Amino-3-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl a potential building block for next-generation crop protection agents. This is particularly relevant given the increasing global focus on sustainable agriculture and the need for environmentally friendly solutions. Researchers are exploring its use in herbicides and fungicides, where its selective toxicity could reduce off-target effects.

The synthesis of 4-Amino-3-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl involves advanced organic chemistry techniques, including cross-coupling reactions and fluorination methods. Its CAS No. 1261854-67-4 is often referenced in patents and scientific literature, highlighting its industrial significance. The compound's purification and characterization are critical steps, requiring HPLC, NMR, and mass spectrometry to ensure high purity and consistency. These aspects are crucial for researchers aiming to replicate or scale up its production for commercial applications.

From a market perspective, the demand for 4-Amino-3-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl is expected to grow, driven by its versatility in R&D and manufacturing. Suppliers and distributors often highlight its CAS No. 1261854-67-4 in product catalogs to cater to the needs of pharmaceutical companies and research institutions. The compound's price trends and availability are closely monitored, as they can impact the cost of downstream products. Additionally, its regulatory status and safety data are essential considerations for compliance with global standards.

In conclusion, 4-Amino-3-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl (CAS No. 1261854-67-4) is a multifaceted compound with broad applications in life sciences and chemical industries. Its structural uniqueness and functional properties make it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is likely to remain a key player in the advancement of innovative technologies and sustainable solutions.